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Abstract

1,1-Diethylpropargylamine, also known as N,N-diethylprop-2-yn-1-amine, is a valuable
building block in organic synthesis and a key intermediate in the development of various
pharmaceutical compounds and specialty chemicals.[1][2] Its utility stems from the presence of
a reactive terminal alkyne and a tertiary amine functionality, allowing for diverse chemical
transformations. This guide provides a comprehensive overview of the primary synthetic routes
to 1,1-diethylpropargylamine from diethylamine, with a focus on detailed experimental
protocols, quantitative data analysis, and reaction workflows.

Introduction

The synthesis of propargylamines is of significant interest in medicinal chemistry and materials
science.[3] The propargylamine moiety is a key pharmacophore in several biologically active
molecules. The direct functionalization of diethylamine to introduce a propargyl group is an
efficient method for producing 1,1-diethylpropargylamine. The two principal methods for this
conversion are the direct alkylation of diethylamine with a propargyl halide and the Mannich-
type reaction involving diethylamine, an aldehyde, and acetylene. This document will elaborate

on these synthetic strategies.
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Physicochemical Properties of 1,1-
Diethylpropargylamine

A summary of the key physicochemical properties of the target compound is presented in Table
1.

Property Value Reference
Molecular Formula C7Hi3N [11[4115]
Molecular Weight 111.18 g/mol [4115]
Boiling Point 118-120 °C [2][6]
Density 0.80 g/mL at 20 °C [2]
Appearance Colorless to yellowish liquid [5]

Mass Spectrometry (ESI, m/z) 112.1 [M+H]* [4]

Synthetic Methodologies

Method 1: Direct Alkylation of Diethylamine with
Propargyl Halide

The most common and direct method for the synthesis of 1,1-diethylpropargylamine is the
nucleophilic substitution reaction between diethylamine and a propargyl halide, such as
propargyl bromide or propargyl chloride.[4][7] This reaction is typically carried out in the
presence of a base to neutralize the hydrohalic acid formed as a byproduct.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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